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Compound of Interest

2,6-Difluoro-3-hydroxybenzoic
Compound Name: d
aci

Cat. No.: B1582754

The incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery,
profoundly altering the physicochemical and biological properties of active pharmaceutical
ingredients (APIs).[1][2] The strategic placement of fluorine atoms can enhance metabolic
stability, improve bioavailability, and increase binding affinity.[3][4] 2,6-Difluoro-3-
hydroxybenzoic acid stands as a valuable building block in this domain, utilized by
researchers and drug development professionals in the synthesis of complex molecular
architectures.[4][5]

However, the same unique chemical properties that make fluorinated compounds valuable
necessitate a rigorous and informed approach to their handling.[1] This guide provides a
comprehensive, in-depth technical overview of the safety protocols, handling procedures, and
emergency responses pertinent to 2,6-Difluoro-3-hydroxybenzoic acid. It is designed to
empower researchers, scientists, and drug development professionals with the knowledge to
work with this compound safely and effectively, grounding every recommendation in
established safety principles and authoritative data.

Section 1: Compound Profile and Physicochemical
Properties

A thorough understanding of a compound's physical and chemical properties is the foundation
of its safe handling.
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Chemical Structure:

Caption: Chemical structure of 2,6-Difluoro-3-hydroxybenzoic acid.

Physicochemical Data Summary:

The following table summarizes the key physical and chemical properties of 2,6-Difluoro-3-
hydroxybenzoic acid and its analogues.

Property Value Source(s)
Molecular Formula C7HaF203 [6]
Molecular Weight 174.10 g/mol

Appearance Solid

GHS Hazard Statements H315, H319, H335 [6]

InChi Key FZHSZDCTILICIX-

UHFFFAOYSA-N

Note: Properties can vary slightly between suppliers and batches. Always refer to the specific
Safety Data Sheet (SDS) for the material in use.

Section 2: Hazard Identification and Comprehensive
Risk Assessment

Based on aggregated GHS information, 2,6-Difluoro-3-hydroxybenzoic acid is classified as a
hazardous substance. The primary hazards are:

o H315: Causes skin irritation.[6][7]
e H319: Causes serious eye irritation.[6][7]
e H335: May cause respiratory irritation.[6]

Causality of Hazards: The acidic nature of the carboxylic group, combined with the electron-
withdrawing effects of the fluorine atoms, contributes to its irritant properties. As a fine powder,
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it can also become airborne, posing an inhalation risk.

A Systematic Approach to Risk Mitigation:

A proactive risk assessment is paramount before commencing any work. The following
workflow provides a structured system for evaluating and controlling hazards.

Step 1: Identify Hazards

(e.g., Skin/Eye/Respiratory Irritation)

Analyze potential harm

Step 2: Assess Risks
(Evaluate exposure potential during weighing, transfer, reaction)

belect appropriate safeguards

Step 3: Implement Controls
(Engineering, Administrative, PPE)

nsure continuous improvement

Step 4: Document & Review

(Update protocols based on observations)

Click to download full resolution via product page

Caption: A four-step workflow for laboratory risk assessment.
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Section 3: Protocols for Safe Handling and
Exposure Control

Adherence to strict handling protocols is non-negotiable. The following procedures are
designed to minimize exposure and ensure a safe laboratory environment.

Engineering Controls: The First Line of Defense

Your primary barrier against exposure is a well-maintained engineering control system.

o Ventilation: Always handle 2,6-Difluoro-3-hydroxybenzoic acid within a certified chemical
fume hood or a powder containment hood to control airborne dust.[6][8] Ensure the sash is
positioned at the appropriate height to maximize capture efficiency.

o Emergency Equipment: Confirm that a safety shower and an emergency eyewash station
are readily accessible and have been recently tested.[6]

Personal Protective Equipment (PPE): A Necessary
Barrier

PPE is essential to prevent direct contact.[1][6] The selection of appropriate PPE should be
based on a thorough risk assessment.

o Eye and Face Protection: Wear chemical splash goggles that conform to ANSI Z87.1 or EN
166 standards.[6][9] When there is a significant risk of splashing or dust generation, a face
shield should be worn in addition to goggles.[6]

o Hand Protection: Use chemical-resistant gloves (e.g., nitrile) and ensure they are inspected
for defects before each use.[6][10] Change gloves immediately if they become contaminated.
For tasks with a higher risk of exposure, consider double-gloving.[1]

e Body Protection: A standard laboratory coat is required. For larger quantities, a chemical-
resistant apron may be necessary. Ensure clothing is laundered separately from personal
items.[10]

» Respiratory Protection: If engineering controls are insufficient or during a large spill cleanup,
a NIOSH-approved respirator with an appropriate particulate filter may be required.[6]
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Respirator use must be part of a formal respiratory protection program.[11]

Step-by-Step Handling Protocol for Solid Compound

o Preparation: Don all required PPE before entering the designated handling area.

o Designated Area: Demarcate a specific area within the fume hood for handling the
compound.

¢ Weighing: Use a spatula to carefully transfer the solid to a tared container. Avoid creating
dust clouds.[10] Use smooth, deliberate motions.

o Transfer: If transferring the solid to a reaction vessel, do so carefully to prevent spillage.
o Post-Handling: Tightly seal the source container immediately after use.[10]

o Decontamination: Clean the spatula and the handling area with an appropriate solvent and
wipe-down. Dispose of contaminated wipes as hazardous waste.

o Hygiene: After completing the task and removing PPE, wash hands thoroughly with soap and
water.[6][10] Do not eat, drink, or smoke in the laboratory.[6]

Section 4: Storage and Chemical Incompatibility

Proper storage is critical for maintaining the compound's integrity and preventing hazardous
reactions.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[6][8] Keep away from sources of ignition and direct sunlight.

¢ Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[12] Contact with these substances can lead to vigorous, exothermic reactions or
degradation of the compound.

Section 5: Comprehensive Emergency Procedures

Immediate and correct response to an emergency can significantly mitigate harm.
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First Aid Measures

In all cases of exposure, seek prompt medical attention and provide the attending physician
with the Safety Data Sheet.[13]

Exposure Route First Aid Protocol

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
holding the eyelids open to ensure complete
Eye Contact o )
irrigation.[10][12] Remove contact lenses if
present and easy to do.[12] Seek immediate

medical attention.[13]

Immediately flush the affected area with large
amounts of water for at least 15 minutes.[1]

Skin Contact Remove any contaminated clothing while under
a safety shower.[11] If irritation persists, seek

medical attention.[7]

Move the affected person to fresh air
immediately.[9][12] If breathing is difficult,

Inhalation
administer oxygen if you are trained to do so.[1]
Seek immediate medical attention.[13]
Do NOT induce vomiting.[6] If the person is
conscious, rinse their mouth with water and
Ingestion have them drink plenty of water.[12] Never give

anything by mouth to an unconscious person.[6]

Seek immediate medical attention.

Chemical Spill Response

Proper spill response depends on the scale and nature of the incident.[14]
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Minor Spill Protocol Major Spill Protocol

Spill Occurs Alert others in the immediate area [10] Evacuate the immediate area [3, 7]
[Don appropriate PPE (gloves, goggles, lab coat) @ @en supenvisor and contact institutional EHS/Emergency Response @

Assess Severity
(Quantity, Location, Exposure?),
-

i
Minor Spill Major Spill (Cover spill with absorbent material or gently sweep up solid [3, 7]| Attend to any injured or contaminated persons [8]
(Small amount, contained, no personnel exposure) Jll(Large amount, uncontained, personnel exposure, fire risk), g

Self-Cleanup Protocol ‘ Emergency Response Protocol @ollect residue into a sealed, labeled hazardous waste container @ Restrict access to the area [1]

@econtammate area with soap and water [73

Click to download full resolution via product page
Caption: Decision tree for responding to a chemical spill.
Section 6: Waste Disposal Considerations
Proper disposal is a critical final step in the chemical lifecycle.

o Hazardous Waste: All unused 2,6-Difluoro-3-hydroxybenzoic acid and any materials
contaminated with it (e.g., gloves, weighing paper, absorbent materials) must be disposed of
as hazardous chemical waste.[1][11]

» Containerization: Collect waste in a clearly labeled, sealed, and compatible container.[14]

e Regulations: Follow all institutional, local, and national regulations for hazardous waste
disposal. Contact your institution's Environmental Health and Safety (EHS) office for specific
guidance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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